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Compound of Interest

Compound Name: Butyl gallate

Cat. No.: B094131 Get Quote

An In-depth Technical Guide to the Solubility of Butyl Gallate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of butyl gallate, an

antioxidant commonly used in the food, cosmetic, and pharmaceutical industries.

Understanding its solubility in various solvents is critical for formulation development, efficacy,

and delivery. This document compiles quantitative solubility data, details common experimental

protocols for solubility determination, and presents a logical workflow for solubility testing.

Introduction to Butyl Gallate
Butyl gallate, the butyl ester of gallic acid, is a synthetic antioxidant valued for its ability to

inhibit the oxidation of fats and oils, thereby extending the shelf life of products.[1][2] It appears

as a white to pale yellow crystalline powder.[1] While effective as a preservative, its formulation

can be challenging due to its specific solubility characteristics.

Solubility of Butyl Gallate
The solubility of a compound is a critical physicochemical property that influences its

absorption, distribution, metabolism, and excretion (ADME) profile in drug development and its

dispersibility in various formulations. Butyl gallate's solubility is significantly influenced by the

polarity of the solvent and the temperature.
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Butyl gallate has limited solubility in water. One source estimates its aqueous solubility to be

1060 mg/L at 25 °C.[3] Another source describes it as being "hardly soluble in water". This low

aqueous solubility can be a limiting factor in the development of aqueous-based formulations.

Solubility in Organic Solvents
Butyl gallate exhibits good solubility in a range of organic solvents, a characteristic that is

leveraged in many of its applications.

Table 1: Quantitative Solubility of Alkyl Gallates in Various Solvents

Solvent Solute Temperature (°C)
Solubility ( g/100 g
solvent)

Ethanol Propyl Gallate 25 103

Ether Propyl Gallate 25 83

Propylene Glycol Propyl Gallate - Freely Soluble

Ethanol Ethyl Gallate - Freely Soluble

DMSO Ethyl Gallate - ~30 mg/mL

Dimethyl Formamide Ethyl Gallate - ~30 mg/mL

Ethanol Propyl Gallate - ~10 mg/mL

DMSO Propyl Gallate - ~15 mg/mL

Dimethyl Formamide Propyl Gallate - ~20 mg/mL

Note: Data for butyl gallate was not explicitly found in a quantitative format in the initial search.

The table presents data for closely related alkyl gallates to provide an indication of expected

solubility trends. "Freely soluble" is a qualitative description from pharmacopeial standards,

generally indicating that 1 part of solute dissolves in 1 to 10 parts of solvent.

Qualitative descriptions indicate that butyl gallate is soluble in organic solvents such as

ethanol and acetone.[1] The solubility of similar compounds like propyl gallate is high in ethanol

and ether.[4] Propyl gallate is also soluble in propylene glycol.[5] For ethyl gallate, the solubility

in ethanol, DMSO, and dimethylformamide is approximately 30 mg/mL.[6]
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Solubility in Oils
The solubility of gallate esters in oils and fats is crucial for their function as antioxidants in lipid-

based food products and formulations. Propyl gallate is soluble in cottonseed oil, lard, and

peanut oil.

Table 2: Solubility of Propyl Gallate in Oils

| Oil | Temperature (°C) | Solubility ( g/100 g oil) | | :--- | :--- | :--- | :--- | | Cottonseed Oil | 30 |

1.23 | | Lard | 45 | 1.14 |

Temperature Dependence of Solubility
The solubility of gallic acid and its esters, including butyl gallate, generally increases with

temperature.[7][8] This property can be utilized during formulation by dissolving the compound

at a higher temperature, although the potential for precipitation upon cooling must be

considered.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for research and development. The following

outlines a standard methodology for determining the solubility of a compound like butyl
gallate.

Shake-Flask Method
The shake-flask method is a widely accepted technique for determining equilibrium solubility.

Experimental Workflow: Shake-Flask Solubility Determination
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Caption: Workflow for the shake-flask solubility determination method.
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Methodology:

Preparation: An excess amount of butyl gallate is added to a vial containing a known

volume of the solvent of interest.

Equilibration: The vial is sealed and agitated in a constant temperature environment (e.g., a

shaking water bath) for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate

the undissolved solid from the saturated supernatant.

Quantification: An aliquot of the clear supernatant is carefully removed, diluted as necessary,

and the concentration of butyl gallate is determined using a suitable analytical technique

such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

Calculation: The solubility is then calculated based on the measured concentration and the

dilution factor.

Analytical Techniques
High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive and specific

method for quantifying the concentration of butyl gallate in solution. A validated HPLC

method with a suitable column (e.g., C18) and mobile phase is required.

UV-Vis Spectrophotometry: This method can be used if butyl gallate has a distinct

chromophore and there are no interfering substances in the solvent. A calibration curve of

absorbance versus concentration must first be established.

Logical Relationships in Solubility Studies
The selection of solvents and the interpretation of solubility data follow a logical progression,

particularly in the context of drug development.

Logical Flow for Solubility Assessment in Drug Development
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Caption: Decision-making workflow for formulation based on solubility data.

Conclusion
The solubility of butyl gallate is a key parameter that dictates its application and formulation. It

is sparingly soluble in water but exhibits good solubility in many organic solvents and oils. For

aqueous formulations, strategies such as the use of co-solvents or other solubilization

techniques may be necessary. The experimental protocols and logical workflows presented in

this guide provide a framework for systematic solubility assessment in a research and
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development setting. Further studies to quantify the solubility of butyl gallate in a broader

range of pharmaceutically and cosmetically acceptable solvents, including green solvents,

would be of significant value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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